methyl 3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate

Specification

• CAS No.: 2470439-79-1
• Molecular Formula: C17H24BrNO4
• Molecular Weight: 386.286
• IUPAC Name: methyl 3-(4-bromophenyl)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Standard InChI: InChI=1S/C17H24BrNO4/c1-16(2,3)23-15(21)19-13(14(20)22-6)17(4,5)11-7-9-12(18)10-8-11/h7-10,13H,1-6H3,(H,19,21)
• Standard InChI Key: MPFGPDNTSGBFTJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC(C(=O)OC)C(C)(C)C1=CC=C(C=C1)Br

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves the protection of an amino acid with a tert-butoxycarbonyl (Boc) group, followed by esterification to form the methyl ester. The introduction of the 4-bromophenyl group could be achieved through various methods, such as Friedel-Crafts acylation or Suzuki coupling, depending on the starting materials.

Biological and Chemical Applications

While specific biological applications of methyl 3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate are not documented, compounds with similar structures are often used in pharmaceutical research as intermediates or building blocks for more complex molecules. The presence of a Boc group suggests its potential use in peptide synthesis or as a protected amino acid derivative.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate	C15H20BrNO4	358.23	132067-41-5
(S)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate	C15H20BrNO4	358.23	266306-18-7
Methyl (2R)-3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate	C15H20BrNO4	358.23	1213855-60-7

Research Findings and Future Directions

Given the lack of specific literature on methyl 3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate, future research could focus on its synthesis, characterization, and potential applications in organic synthesis or pharmaceutical chemistry. The compound's structural similarity to known intermediates suggests it could be useful in the development of new drugs or as a building block for complex organic molecules.